Cas no 215434-50-7 (1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)-)

• Product Name: 1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)-
• CAS No: 215434-50-7
• MF: C₁₃H₁₆ClN₃OS
• MW: 297.803640365601
• CID: 243113
• PubChem ID: 2795586
• Update Time: 2025-04-19

1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)-
• 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanol
• 2-[4-(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)PIPERAZINO]ETHAN-1-OL
• HMS542I01
• SCHEMBL5878608
• FT-0709209
• 2-(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanol
• Maybridge1_000353
• W-206644
• 215434-50-7
• Oprea1_551954
• 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol, AldrichCPR
• DTXSID00383800

• Inchi： 1S/C13H16ClN3OS/c14-10-1-2-11-12(9-10)19-13(15-11)17-5-3-16(4-6-17)7-8-18/h1-2,9,18H,3-8H2
• InChI Key： UXRHMFWBIGJRPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 297.07000
• Monoisotopic Mass: 297.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.374
• Melting Point: 128 °C
• Boiling Point: 466°Cat760mmHg
• Flash Point: 235.6°C
• Refractive Index: 1.661
• PSA: 67.84000
• LogP: 2.06690

1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：